Cas no 2743998-15-2 (1-(oxan-4-yl)methylpyrrolidin-3-amine dihydrochloride)

• Product Name: 1-(oxan-4-yl)methylpyrrolidin-3-amine dihydrochloride
• CAS No: 2743998-15-2
• MF: C₁₀H₂₂Cl₂N₂O
• MW: 257.200480937958
• CID: 5328385
• PubChem ID: 75994027
• Update Time: 2025-05-24

1-(oxan-4-yl)methylpyrrolidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• SB49682
• 1-[(oxan-4-yl)methyl]pyrrolidin-3-amine dihydrochloride
• Z5943053066
• 1-(oxan-4-yl)methylpyrrolidin-3-amine dihydrochloride

• Inchi： 1S/C10H20N2O.2ClH/c11-10-1-4-12(8-10)7-9-2-5-13-6-3-9;;/h9-10H,1-8,11H2;2*1H
• InChI Key： RLFNTODPKFTWAK-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCC(CC1)CN1CCC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 157
• Topological Polar Surface Area: 38.5

Additional information on 1-(oxan-4-yl)methylpyrrolidin-3-amine dihydrochloride

1-(oxan-4-yl)methylpyrrolidin-3-amine dihydrochloride: A Comprehensive Overview

The compound with CAS No. 2743998-15-2, commonly referred to as 1-(oxan-4-yl)methylpyrrolidin-3-amine dihydrochloride, is a notable chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with an oxane (tetrahydropyran) moiety, making it a versatile building block for various applications. Recent advancements in synthetic methodologies and its bioactive properties have further underscored its importance in contemporary research.

1-(oxan-4-yl)methylpyrrolidin-3-amine dihydrochloride is synthesized through a series of well-established organic reactions, including nucleophilic substitution and ring-forming processes. The presence of the oxane ring introduces steric hindrance and enhances the compound's stability, while the pyrrolidine ring contributes to its amine functionality, making it amenable to further functionalization. Researchers have explored its potential as a precursor for drug development, particularly in the design of bioactive molecules targeting central nervous system disorders.

Recent studies have highlighted the compound's role in medicinal chemistry, where it serves as a key intermediate in the synthesis of neuroprotective agents and antidepressants. Its ability to modulate neurotransmitter systems has been extensively investigated, with promising results in preclinical models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The dihydrochloride salt form of the compound is particularly advantageous due to its enhanced solubility and bioavailability, facilitating its use in pharmacokinetic studies.

In addition to its therapeutic applications, 1-(oxan-4-yl)methylpyrrolidin-3-amine dihydrochloride has been employed as a catalyst in asymmetric synthesis, demonstrating high enantioselectivity in certain reactions. This property has made it a valuable tool in the development of chiral compounds, which are critical in the pharmaceutical industry for producing enantiomerically pure drugs. Recent advancements in catalytic asymmetric synthesis have further expanded its utility in this domain.

The compound's structural versatility also makes it an ideal candidate for exploring novel synthetic pathways. Researchers have utilized it as a starting material for constructing complex heterocyclic frameworks, leveraging its amine functionality and ring systems to achieve intricate molecular architectures. These efforts have contributed significantly to the advancement of total synthesis strategies for natural products and bioactive molecules.

From an environmental perspective, 1-(oxan-4-yl)methylpyrrolidin-3-amine dihydrochloride exhibits favorable biodegradation characteristics, making it a sustainable choice for large-scale chemical processes. Its eco-friendly profile aligns with current industry trends toward green chemistry practices, reducing the ecological footprint of pharmaceutical production.

In conclusion, 1-(oxan-4-yl)methylpyrrolidin-3-amine dihydrochloride (CAS No. 2743998-15-2) stands out as a multifaceted chemical entity with diverse applications across organic synthesis, pharmacology, and catalysis. Its unique structure, coupled with recent research breakthroughs, positions it as a pivotal compound in advancing both academic and industrial objectives. As ongoing studies continue to unravel its potential, this compound is poised to play an increasingly significant role in shaping future innovations in chemistry and medicine.